Cas no 1806954-83-5 (Methyl 3-(bromomethyl)-6-(difluoromethyl)-2-iodopyridine-4-acetate)

• Product Name: Methyl 3-(bromomethyl)-6-(difluoromethyl)-2-iodopyridine-4-acetate
• CAS No: 1806954-83-5
• MF: C₁₀H₉BrF₂INO₂
• MW: 419.989241361618
• CID: 4894085
• Update Time: 2025-10-29

Methyl 3-(bromomethyl)-6-(difluoromethyl)-2-iodopyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(bromomethyl)-6-(difluoromethyl)-2-iodopyridine-4-acetate

• Inchi： 1S/C10H9BrF2INO2/c1-17-8(16)3-5-2-7(9(12)13)15-10(14)6(5)4-11/h2,9H,3-4H2,1H3
• InChI Key： WZLBQGNUWYFBHP-UHFFFAOYSA-N
• SMILES： IC1=C(CBr)C(=CC(C(F)F)=N1)CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 271
• XLogP3: 2.5
• Topological Polar Surface Area: 39.2

Additional information on Methyl 3-(bromomethyl)-6-(difluoromethyl)-2-iodopyridine-4-acetate

Methyl 3-(bromomethyl)-6-(difluoromethyl)-2-iodopyridine-4-acetate (CAS No. 1806954-83-5): A Comprehensive Overview

Methyl 3-(bromomethyl)-6-(difluoromethyl)-2-iodopyridine-4-acetate (CAS No. 1806954-83-5) is a versatile compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of novel therapeutic agents. This article provides a detailed overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research advancements.

Chemical Structure and Properties

Methyl 3-(bromomethyl)-6-(difluoromethyl)-2-iodopyridine-4-acetate is a complex organic molecule with a molecular formula of C₁₂H₁₀BrF₂I₂O₂. The compound features a pyridine ring substituted with a bromomethyl group at the 3-position, a difluoromethyl group at the 6-position, and an iodine atom at the 2-position. Additionally, it contains an acetate ester group at the 4-position. These functional groups contribute to the compound's unique chemical properties and reactivity.

The presence of halogen atoms (bromine and iodine) and the difluoromethyl group imparts significant electronic and steric effects to the molecule. These effects can influence the compound's interactions with biological targets, making it a valuable scaffold for drug discovery. The acetate ester group also adds to the compound's solubility and stability in various solvents, which is crucial for its use in synthetic and biological studies.

Synthesis Methods

The synthesis of Methyl 3-(bromomethyl)-6-(difluoromethyl)-2-iodopyridine-4-acetate has been reported in several scientific publications. One common approach involves the sequential functionalization of a pyridine ring. The process typically begins with the introduction of the bromomethyl group via an alkylation reaction, followed by the addition of the difluoromethyl group through a fluorination step. The iodination reaction is then performed to introduce the iodine atom at the desired position. Finally, the acetate ester group is introduced through an esterification reaction.

Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for synthesizing this compound. For example, catalytic systems using transition metals such as palladium and copper have been employed to improve yield and reduce side reactions. These methods not only enhance the practicality of large-scale production but also align with green chemistry principles.

Biological Activities

Methyl 3-(bromomethyl)-6-(difluoromethyl)-2-iodopyridine-4-acetate has shown promising biological activities in various assays. One of its notable properties is its ability to modulate specific enzymes and receptors involved in disease pathways. For instance, studies have demonstrated that this compound can inhibit certain kinases, which are key targets in cancer therapy. The bromomethyl and difluoromethyl groups play crucial roles in enhancing its binding affinity and selectivity towards these targets.

In addition to its enzymatic inhibition properties, Methyl 3-(bromomethyl)-6-(difluoromethyl)-2-iodopyridine-4-acetate has also been investigated for its potential as an antiviral agent. Research has shown that it can interfere with viral replication processes by targeting specific viral proteins. This makes it a candidate for further development as a therapeutic agent against viral infections.

Clinical Applications and Research Advancements

The potential clinical applications of Methyl 3-(bromomethyl)-6-(difluoromethyl)-2-iodopyridine-4-acetate are currently being explored through preclinical studies and early-stage clinical trials. One area of focus is its use as an anticancer agent. Preclinical studies have shown that it can effectively inhibit tumor growth in various cancer models, including breast cancer, lung cancer, and colorectal cancer. These findings have prompted further investigations into its safety and efficacy in human subjects.

In parallel, researchers are also exploring its antiviral properties for potential use in treating viral infections such as influenza and hepatitis C. Early results from these studies are encouraging, suggesting that this compound could be developed into a novel antiviral therapy.

Conclusion

Methyl 3-(bromomethyl)-6-(difluoromethyl)-2-iodopyridine-4-acetate (CAS No. 1806954-83-5) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure endows it with diverse biological activities, making it a valuable scaffold for drug discovery. Ongoing research continues to uncover new applications and optimize its properties for therapeutic use. As more data becomes available from preclinical and clinical studies, this compound is poised to play a crucial role in advancing medical treatments for various diseases.